Cas no 2091369-84-3 (1-(Trifluoromethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(Trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 2091369-84-3
• MF: C₅H₃F₃N₂O
• MW: 164.085331201553
• MDL: MFCD30188195
• CID: 5088534
• PubChem ID: 131395640
• Update Time: 2024-03-01

1-(Trifluoromethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(Trifluoromethyl)-1H-pyrazole-5-carbaldehyde
• 2-(trifluoromethyl)pyrazole-3-carbaldehyde
• 2-Trifluoromethyl-2H-pyrazole-3-carbaldehyde
• AT13600
• 1H-Pyrazole-5-carboxaldehyde, 1-(trifluoromethyl)-

• MDL： MFCD30188195
• Inchi： 1S/C5H3F3N2O/c6-5(7,8)10-4(3-11)1-2-9-10/h1-3H
• InChI Key： VYKACKKAIKLQJO-UHFFFAOYSA-N
• SMILES： FC(N1C(C=O)=CC=N1)(F)F

Computed Properties

• Exact Mass: 164.01974721g/mol
• Monoisotopic Mass: 164.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 149.0±40.0 °C(Predicted)
• pka: -4.32±0.12(Predicted)